Cas no 74671-11-7 (BENZONITRILE, 2-CHLORO-6-METHYL-3-NITRO-)

• Product Name: BENZONITRILE, 2-CHLORO-6-METHYL-3-NITRO-
• CAS No: 74671-11-7
• MF: C₈H₅N₂O₂Cl
• MW: 196.591
• CID: 3393450
• Update Time: 2025-05-21

BENZONITRILE, 2-CHLORO-6-METHYL-3-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2-CHLORO-6-METHYL-3-NITRO-

Additional information on BENZONITRILE, 2-CHLORO-6-METHYL-3-NITRO-

2-Chloro-6-Methyl-3-Nitrobenzonitrile (CAS No. 74671-11-7): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-6-methyl-3-nitrobenzonitrile (CAS No. 74671-11-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 2-chloro-6-methyl-3-nitrobenzonitrile, is characterized by its unique chemical structure, which includes a chloro, methyl, and nitro substituent on a benzene ring with a nitrile group. This combination of functional groups imparts distinct physical and chemical properties that make it valuable for various applications.

The molecular formula of 2-chloro-6-methyl-3-nitrobenzonitrile is C₈H₅ClN₂O₂, and its molecular weight is 194.59 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it suitable for use in various chemical reactions and processes.

In the realm of pharmaceutical research, 2-chloro-6-methyl-3-nitrobenzonitrile has been explored as an intermediate in the synthesis of drugs with potential therapeutic applications. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported the synthesis of a series of 2-chloro-6-methyl-3-nitrobenzonitrile derivatives that exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Moreover, 2-chloro-6-methyl-3-nitrobenzonitrile has shown promise in the field of materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. A research team from the University of California, Berkeley, demonstrated that 2-chloro-6-methyl-3-nitrobenzonitrile can be used to enhance the performance of organic solar cells by improving charge transport and reducing recombination losses. This finding was published in *Advanced Materials* in 2021.

The synthetic routes to 2-chloro-6-methyl-3-nitrobenzonitrile have been extensively studied and optimized to improve yield and purity. One common method involves the nitration of 2-chloro-6-methylbenzonitrile using a mixture of concentrated sulfuric acid and nitric acid. Another approach involves the chlorination of 3-nitrobenzonitrile followed by methylation using methyl iodide or dimethyl sulfate. These synthetic pathways are well-documented in the literature and have been refined to minimize side reactions and maximize product yield.

In terms of safety and handling, 2-chloro-6-methyl-3-nitrobenzonitrile should be managed with care due to its potential health hazards. It is important to follow standard laboratory safety protocols when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

The environmental impact of 2-chloro-6-methyl-3-nitrobenzonitrile is another important consideration. Efforts are being made to develop more sustainable synthetic methods that reduce waste generation and minimize environmental footprint. Green chemistry principles are increasingly being applied to the synthesis of this compound to ensure that it can be produced in an environmentally responsible manner.

In conclusion, 2-chloro-6-methyl-3-nitrobenzonitrile (CAS No. 74671-11-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an important molecule for ongoing research and development. As new studies continue to uncover its potential uses and benefits, 2-chloro-6-methyl-3-nitrobenzonitrile is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.